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Compound of Interest

Compound Name: L-Tyrosine-170

cat. No.: B12062607

The proper disposal of L-Tyrosine-17O, an isotopically labeled compound, is governed by the
nature of the isotope. Oxygen-17 (’O) is a stable, non-radioactive isotope. Therefore, L-
Tyrosine-1’0 is not considered radioactive waste and does not require special handling
procedures associated with radioactive materials.[1][2] The disposal process should follow the
same protocols as for standard, unenriched L-Tyrosine.[1]

Disposal of L-Tyrosine must be conducted in compliance with local, state, and federal
regulations. It is the responsibility of the waste generator to properly characterize the waste
and ensure it is handled by appropriately licensed services.[3]

Step-by-Step Disposal Protocol
o Waste Characterization and Segregation:

o Characterize the waste material in accordance with applicable regulations (e.g., US
40CFR262).[3]

o Do not mix L-Tyrosine-1’O waste with other waste streams, especially radioactive waste.
Keep it segregated from general laboratory trash.

» Personal Protective Equipment (PPE):

o Before handling the material for disposal, ensure appropriate PPE is worn. This includes
protective gloves, clothing, and safety glasses or goggles.

» Containerization and Labeling:
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o Place the L-Tyrosine-1’0O waste in a suitable, tightly sealed container to prevent dust
generation. It is recommended to use the original container if possible.

o Label the container clearly with its contents ("L-Tyrosine Waste" or similar).

e Handling Precautions:

o Handle the material in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust.

o Avoid any actions that could generate dust, such as crushing or sweeping up dry material.
If a spill occurs, it should be mechanically collected (e.g., scooped) and placed in the
waste container.

e Arranging for Disposal:

o Contact a licensed professional waste disposal service to arrange for the collection and
disposal of the chemical waste.

o Do not dispose of L-Tyrosine or its containers in household garbage or pour it down the
drain.

e Decontamination:
o After handling, wash hands and any exposed skin thoroughly with soap and water.

o Decontaminate work surfaces and any equipment used during the disposal process.

Safety and Handling Summary
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Precaution Specification Rationale

Safety glasses/goggles,

Personal Protective Equipment i ) To prevent eye and skin
chemical-resistant gloves, lab o
(PPE) irritation or contact.
coat.
o Handle in a chemical fume To avoid respiratory tract
Ventilation ) L i )
hood or well-ventilated area. irritation from dust inhalation.

Avoid creating dust. o
To minimize exposure and

Spill Control Mechanically scoop or sweep o
) contamination.
up spills.
) Wash hands thoroughly after To prevent accidental ingestion
Hygiene i )
handling. or skin exposure.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for determining the proper disposal
procedure for isotopically labeled L-Tyrosine.
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Caption: Disposal workflow for isotopically labeled L-Tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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